5-benzyl-3-bromo-2-hydroxybenzaldehyde

• IUPAC Name: 5-benzyl-3-bromo-2-hydroxybenzaldehyde
• InChI: InChI=1S/C14H11BrO2/c15-13-8-11(7-12(9-16)14(13)17)6-10-4-2-1-3-5-10/h1-5,7-9,17H,6H2
• InChI Key: YJBRAWHUGVXENG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC2=CC(=C(C(=C2)Br)O)C=O
• Molecular Formula: C14H11BrO2
• Molecular Weight: 291.14 g/mol

Description

5-benzyl-3-bromo-2-hydroxybenzaldehyde is a useful research compound. Its molecular formula is C14H11BrO2 and its molecular weight is 291.14 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 289.99424 g/mol and the complexity rating of the compound is 251. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Safety and Hazards

While specific safety data for 5-benzyl-3-bromo-2-hydroxybenzaldehyde is not available, it’s important to handle all chemical compounds with care. Always use personal protective equipment, ensure adequate ventilation, and avoid contact with skin, eyes, and clothing.

Future Directions

The future directions for 5-benzyl-3-bromo-2-hydroxybenzaldehyde could involve further exploration of its synthesis methodologies and potential applications. For instance, its derivatives could be used in the synthesis of bioactive molecules.

Mechanism of Action

Target of Action

Based on its structural similarity to other benzaldehyde derivatives, it may interact with various enzymes and receptors in the body .

Mode of Action

Benzaldehyde derivatives are known to undergo reactions at the benzylic position, involving free radical bromination, nucleophilic substitution, and oxidation . These reactions can lead to changes in the structure of the compound, which may influence its interaction with its targets .

Biochemical Pathways

Benzaldehyde derivatives are known to participate in various biochemical reactions, including those involving free radicals and nucleophilic substitutions . These reactions can affect various biochemical pathways, leading to downstream effects.

Pharmacokinetics

The compound’s bioavailability may be influenced by factors such as its solubility, stability, and the presence of functional groups that can undergo metabolic transformations .

Result of Action

Based on its structural similarity to other benzaldehyde derivatives, it may exert various biological effects, potentially influencing cellular processes such as signal transduction, enzyme activity, and gene expression .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of 5-benzyl-3-bromo-2-hydroxybenzaldehyde. Factors such as temperature, pH, and the presence of other substances can affect the compound’s stability and reactivity . Furthermore, the compound should be stored in a sealed container in a cool, dry place, with good ventilation or exhaust .

Biochemical Analysis

Biochemical Properties

It is known that benzylic halides, such as 5-Benzyl-3-Bromo-2-Hydroxybenzaldehyde, typically react via an SN1 or SN2 pathway, depending on the degree of substitution at the benzylic position

Molecular Mechanism

It is known that the compound can undergo free radical reactions, such as those initiated by N-bromosuccinimide (NBS)